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Compound of Interest

Compound Name:
2-(4-methyl-1H-pyrazol-1-

yl)nicotinonitrile

Cat. No.: B1344476 Get Quote

An In-depth Technical Guide to 2-(4-methyl-1H-pyrazol-1-yl)nicotinonitrile and Related

Pyrazolyl-Pyridine Scaffolds

Introduction

2-(4-methyl-1H-pyrazol-1-yl)nicotinonitrile is a heterocyclic organic compound featuring a

pyrazole ring linked to a pyridine ring, which is further substituted with a nitrile group. Its IUPAC

name is 2-(4-methyl-1H-pyrazol-1-yl)pyridine-3-carbonitrile. While specific, in-depth research

on this exact molecule is not extensively available in publicly accessible literature, its structural

motifs are of significant interest in medicinal chemistry. The pyrazole and pyridine rings are

common scaffolds in the development of novel therapeutic agents due to their ability to interact

with a wide range of biological targets. This guide will provide a comprehensive overview of the

chemical properties, general synthesis strategies, and potential biological activities of this class

of compounds, drawing on data from related pyrazolyl-pyridine derivatives.

Chemical Properties and Structure
The fundamental structure of 2-(4-methyl-1H-pyrazol-1-yl)nicotinonitrile consists of a

pyridine ring substituted at the 2-position with a 4-methyl-1H-pyrazol-1-yl group and at the 3-

position with a nitrile group.

Table 1: Physicochemical Properties of 2-(4-methyl-1H-pyrazol-1-yl)nicotinonitrile
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Property Value Source

IUPAC Name
2-(4-methyl-1H-pyrazol-1-

yl)nicotinonitrile
-

Molecular Formula C10H8N4 ChemicalBook[1]

Molecular Weight 184.20 g/mol ChemicalBook[1]

CAS Number 1119391-07-9 ChemicalBook[1]

Synthesis Strategies
While a specific, detailed experimental protocol for the synthesis of 2-(4-methyl-1H-pyrazol-1-
yl)nicotinonitrile is not readily available, general methods for the synthesis of similar

pyrazolyl-pyridine compounds typically involve the coupling of a pyrazole-containing

intermediate with a pyridine derivative. A plausible synthetic approach is illustrated below.

General Synthetic Workflow
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General Synthesis of Pyrazolyl-Pyridines

Starting Materials:
- Halogenated Nicotinonitrile

- 4-Methyl-1H-pyrazole

Coupling Reaction
(e.g., Buchwald-Hartwig or Ullmann condensation)

Catalyst (e.g., Pd or Cu)
Base

Purification
(e.g., Column Chromatography)

Final Product:
2-(4-methyl-1H-pyrazol-1-yl)nicotinonitrile
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MAP Kinase Signaling Pathway

Potential Inhibition by
Pyrazolyl-Pyridine Compounds

Extracellular Signal
(e.g., Cytokines, Growth Factors)

Receptor Tyrosine Kinase MAPKKK
(e.g., ASK1, TAK1)

RAS

RAF

MEK

ERK

Transcription Factors
(e.g., AP-1, NF-κB)

MAPKK
(e.g., MKK4/7, MKK3/6)

MAPK
(p38, JNK)

Cellular Response
(Inflammation, Apoptosis, etc.)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1344476?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1344476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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